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Compound of Interest

Compound Name: Luffariellolide

Cat. No.: B1675421 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential information and step-by-step

procedures for the safe disposal of Luffariellolide, a sesterterpenoid known for its anti-

inflammatory properties. Adherence to these guidelines is crucial due to the compound's

potential hazards.

Chemical and Physical Properties
A summary of the known quantitative data for Luffariellolide is presented in the table below.

This information is critical for understanding the compound's behavior and potential

interactions.
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Property Value Source

Molecular Formula C25H38O3 [1][2][3]

Molecular Weight 386.57 g/mol [1][2][3]

Appearance Pale yellow oil [3]

Purity ≥98% [2][3]

Boiling Point (Predicted) 541.7 ± 50.0 °C [3]

Density (Predicted) 1.006 ± 0.06 g/cm³ [3]

pKa (Predicted) 9.98 ± 0.40 [3]

Solubility Soluble in DMSO and Ethanol [3]

Hazard Identification and Safety Precautions
Luffariellolide is classified with the following hazards:

Acute oral toxicity (Category 4): Harmful if swallowed.[1]

Acute and chronic aquatic toxicity (Category 1): Very toxic to aquatic life with long-lasting

effects.[1]

Precautionary statements for handling include:

Wash skin thoroughly after handling.[1]

Do not eat, drink, or smoke when using this product.[1]

Avoid release to the environment.[1]

If swallowed, call a poison center or doctor.[1]

Luffariellolide Disposal Workflow
The following diagram outlines the logical workflow for the proper disposal of Luffariellolide,

from initial handling to final disposal. This process is designed to minimize exposure and

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.dcchemicals.com/msds/MSDS_DC71075.html
https://www.scbt.com/p/luffariellolide-111149-87-2
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0200705.htm
https://www.dcchemicals.com/msds/MSDS_DC71075.html
https://www.scbt.com/p/luffariellolide-111149-87-2
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0200705.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0200705.htm
https://www.scbt.com/p/luffariellolide-111149-87-2
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0200705.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0200705.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0200705.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0200705.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0200705.htm
https://www.benchchem.com/product/b1675421?utm_src=pdf-body
https://www.dcchemicals.com/msds/MSDS_DC71075.html
https://www.dcchemicals.com/msds/MSDS_DC71075.html
https://www.dcchemicals.com/msds/MSDS_DC71075.html
https://www.dcchemicals.com/msds/MSDS_DC71075.html
https://www.dcchemicals.com/msds/MSDS_DC71075.html
https://www.dcchemicals.com/msds/MSDS_DC71075.html
https://www.benchchem.com/product/b1675421?utm_src=pdf-body
https://www.benchchem.com/product/b1675421?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


environmental contamination.

Preparation Phase

Containment Phase

Disposal Phase

Start: Luffariellolide Waste Generated

Wear Appropriate PPE
(Gloves, Lab Coat, Goggles)

Always begin with safety

Segregate Luffariellolide Waste
(Solid vs. Liquid)

Place Solid Waste in a
Labeled, Sealed Container

For solids

Place Liquid Waste in a
Labeled, Leak-Proof Container

For liquids

Ensure Spill Kit is Accessible

Store in a Designated
Hazardous Waste Area

In Case of Spill:
1. Evacuate Area

2. Notify Supervisor
3. Use Spill Kit for Containment

Arrange for Pickup by an
Approved Waste Disposal Service

Complete all Necessary
Waste Disposal Documentation

End: Waste Transferred to
Disposal Service

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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